2-Cyclopropanecarbonyl-4-fluorophenol

• Molecular Formula: C10H9FO2
• Molecular Weight: 180.17 g/mol
• IUPAC Name: cyclopropyl-(5-fluoro-2-hydroxyphenyl)methanone
• InChI: InChI=1S/C10H9FO2/c11-7-3-4-9(12)8(5-7)10(13)6-1-2-6/h3-6,12H,1-2H2
• InChI Key: COVQDULZWHJRBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=C(C=CC(=C2)F)O

Description

2-Cyclopropanecarbonyl-4-fluorophenol is an organic compound with the molecular formula C10H9FO2 and a molecular weight of 180.18 g/mol . This compound is characterized by the presence of a cyclopropane ring attached to a carbonyl group and a fluorophenol moiety. It is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropanecarbonyl-4-fluorophenol typically involves the reaction of cyclopropanecarbonyl chloride with 4-fluorophenol under controlled conditions. The reaction is carried out in the presence of a base such as pyridine or triethylamine to neutralize the hydrochloric acid formed during the reaction . The reaction mixture is then purified using standard techniques such as recrystallization or chromatography.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems allows for precise control of reaction parameters, leading to higher efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropanecarbonyl-4-fluorophenol undergoes various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic medium.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products:

Oxidation: Formation of 4-fluoroquinone derivatives.

Reduction: Formation of this compound alcohols.

Substitution: Formation of various substituted phenols.

Scientific Research Applications

2-Cyclopropanecarbonyl-4-fluorophenol is utilized in several scientific research fields:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities and interactions with enzymes.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the development of advanced materials and as an intermediate in the synthesis of pharmaceuticals

Mechanism of Action

The mechanism of action of 2-Cyclopropanecarbonyl-4-fluorophenol involves its interaction with specific molecular targets. For instance, it can undergo oxidative defluorination catalyzed by cytochrome P450 enzymes, leading to the formation of reactive intermediates that can interact with cellular components . The compound’s effects are mediated through pathways involving oxidative stress and enzyme inhibition .

Comparison with Similar Compounds

2-Fluorophenol: Shares the fluorophenol moiety but lacks the cyclopropanecarbonyl group.

4-Fluorophenol: Similar structure but without the cyclopropane ring.

Uniqueness: 2-Cyclopropanecarbonyl-4-fluorophenol is unique due to the presence of both a cyclopropane ring and a fluorophenol moiety, which imparts distinct chemical reactivity and potential biological activities. This combination of structural features makes it a valuable compound for various research and industrial applications .